Cas no 110969-43-2 (Carbamic acid, [4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethyl ester
• CAS No: 110969-43-2
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 1200565
• PubChem ID: 2741327
• Update Time: 2025-06-14

Carbamic acid, [4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-tert-butylphenylcarbamate
• Maybridge1_008141
• SR-01000633923-1
• 110969-43-2
• CCG-44058
• AKOS014476158
• tert-Butyl (4-(tert-butyl)phenyl)carbamate
• SCHEMBL10176299
• HMS564K01

• Inchi： 1S/C15H23NO2/c1-14(2,3)11-7-9-12(10-8-11)16-13(17)18-15(4,5)6/h7-10H,1-6H3,(H,16,17)
• InChI Key： QMSTYFWSKOAMSX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.17299
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on Carbamic acid, [4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic Acid, [4-(1,1-Dimethylethyl)Phenyl]-, 1,1-Dimethylethyl Ester (CAS: 110969-43-2)

Carbamic acid, [4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethyl ester (CAS: 110969-43-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to by its systematic name, has been the subject of recent studies due to its potential applications in drug development and chemical synthesis. The tert-butyl group in its structure is particularly noteworthy, as it often confers stability and modulates biological activity, making it a valuable moiety in medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound, with particular attention to its role as an intermediate in the production of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the synthesis of novel protease inhibitors, where the tert-butyl carbamate group was found to enhance binding affinity to target enzymes. The study employed nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the compound's structure and purity, ensuring its suitability for further pharmaceutical applications.

Another significant area of investigation involves the compound's potential as a protecting group in peptide synthesis. Research from Organic Letters (2022) demonstrated that the tert-butyl carbamate group in 110969-43-2 could be selectively removed under mild acidic conditions, making it a versatile tool for the stepwise assembly of peptide chains. This property is particularly valuable in the development of peptide-based therapeutics, where precise control over chemical reactions is critical.

In addition to its synthetic utility, recent studies have explored the biological activity of derivatives of 110969-43-2. A preprint from BioRxiv (2023) reported that certain analogs exhibited moderate inhibitory effects on inflammatory cytokines, suggesting potential applications in the treatment of autoimmune diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The safety and toxicological profile of 110969-43-2 has also been a focus of recent research. A regulatory assessment published in Chemical Research in Toxicology (2023) evaluated its acute and chronic toxicity using in vitro and in vivo models. The results indicated low acute toxicity but highlighted the need for careful handling due to potential respiratory irritation, underscoring the importance of proper safety protocols in laboratory settings.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary computational studies suggest that the tert-butyl group could be modified to enhance lipophilicity, potentially improving drug absorption and bioavailability. These findings, combined with ongoing synthetic efforts, position 110969-43-2 as a compound of continuing interest in pharmaceutical research and development.